Cas no 5196-20-3 (6-Methyl-1,3-dihydrofuro3,4-cpyridin-7-ol)

• Product Name: 6-Methyl-1,3-dihydrofuro3,4-cpyridin-7-ol
• CAS No: 5196-20-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 374479
• PubChem ID: 78869
• Update Time: 2025-04-19

6-Methyl-1,3-dihydrofuro3,4-cpyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-8-oxa-4-azabicyclo[4.3.0]nona-1,3,5-trien-2-ol
• 1,3-Dihydro-6-methylfuro(3,4-c)pyridin-7-ol
• 6-Methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol
• 6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol(Pyridoxine Impurity A - PhEur)
• 2.4-Dioxo-1.3-diaza-spiro<4.5>decan
• 2-Methyl-3-hydroxy-4,5-<epoxy-dimethyl>Hydantoin-5-spiro-(2-methyl-cyclohexan)
• 2-methyl-4,5-epoxydimethylpyridin-3-ol
• 2-Methyl-cyclohexan-spiro-5'-hydantoin
• 4',5'-anhydro-pyridoxine
• 6-methyl-
• 6-methyl-1,3-dihydro-furo[3,4-c]pyridin-7-ol
• Octadecanoic acid,9,12(or 10,12)bis(sulfooxy)-,1-methyl ester,sodium salt
• Ricinoleic acid,methyl ester,sulfated,sodium salt
• Pyridoxine Cyclic Ether Impurity
• Furo(3,4-c)pyridin-7-ol, 1,3-dihydro-6-methyl-
• DTXSID00199928
• EN300-4293739
• J-512883
• 1,3-Dihydro-6-methylfuro[3,4c]pyridin-7-ol
• MFCD00460998
• 6-Methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol, Pyridoxine Hydrochloride Imp. A (EP); 1,3-Dihydro-6-methylfuro[3,4-c]pyridin-7-ol; Pyridoxine Imp. A (EP); Pyridoxine Hydrochloride Impurity A; Pyridoxine Impurity A
• 52A74N7QP1
• BS-52969
• 1,3-dihydro-6-methyl-furo[3,4-c]pyridin-7-ol
• Pyridoxine Impurity A
• A26302
• 6-methyl-1H,3H-furo[3,4-c]pyridin-7-ol
• UNII-52A74N7QP1
• Furo[3,4-c]pyridin-7-ol, 1,3-dihydro-6-methyl-
• FT-0674201
• AMY10946
• CS-0437368
• 6-methyl-1,3-dihydro-furo[3,4-d]pyridin-7-ol
• E76088
• 5196-20-3
• 6-methyl-1,3-dihydrofuro[3,4-c]pyridin-7-ol, 3-methyl-8-oxa-4-azabicyclo[4.3.0]nona-1,3,5-trien-2-ol
• AKOS015902382
• EINECS 225-981-4
• NS00032387
• 1,3-Dihydro-6-methylfuro[3,4-c]pyridin-7-ol
• SCHEMBL447510
• GFEZPGADIMGWOH-UHFFFAOYSA-N
• DB-071463
• DTXCID60122419
• 6-Methyl-1,3-dihydrofuro3,4-cpyridin-7-ol

• MDL： MFCD00460998
• Inchi： 1S/C8H9NO2/c1-5-8(10)7-4-11-3-6(7)2-9-5/h2,10H,3-4H2,1H3
• InChI Key： GFEZPGADIMGWOH-UHFFFAOYSA-N
• SMILES： O1CC2C=NC(C)=C(C=2C1)O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 0.1

Experimental Properties

• Color/Form: NA
• Density: 1.286±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 358.5±42.0 °C at 760 mmHg
• Flash Point: 105.9±11.7 °C
• Refractive Index: 1.6
• Solubility: Dissolution (63 g/l) (25 º C),
• PSA: 42.35000
• LogP: 1.12580

6-Methyl-1,3-dihydrofuro3,4-cpyridin-7-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines